Cas no 126504-87-8 (2,5-Bis(chloromethyl)pyrimidine)

• Product Name: 2,5-Bis(chloromethyl)pyrimidine
• CAS No: 126504-87-8
• MF: C₆H₆Cl₂N₂
• MW: 177.03
• CID: 6803785
• PubChem ID: 14686700
• Update Time: 2025-03-27

2,5-Bis(chloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AB58929
• AKOS006304117
• 126504-87-8
• 2,5-BIS(CHLOROMETHYL)PYRIMIDINE
• 2,5-Bis(chloromethyl)pyrimidine

• Inchi： 1S/C6H6Cl2N2/c7-1-5-3-9-6(2-8)10-4-5/h3-4H,1-2H2
• InChI Key： HZLBEEAMWXSDIA-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC=C(CCl)C=N1

Computed Properties

• Exact Mass: 175.9908036Da
• Monoisotopic Mass: 175.9908036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų